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Compound of Interest

Compound Name: Reactive Red 24

Cat. No.: B1143643

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the material safety data for C.I. Reactive
Red 24 (CAS No: 70210-20-7, 12238-00-5), a single azo class dye.[1] The information is
compiled and presented to meet the needs of researchers, scientists, and professionals in drug
development who may handle or encounter this substance in their work.

Core Properties and Identification

Reactive Red 24 is a red powder with no distinct odor.[2] It is used in the textile industry for
dyeing cotton and viscose fibers.[1]

Identifier Value

2,7-Naphthalenedisulfonic acid, 5-[[4-chloro-6-
Chemical Name (methylphenylamino)-1,3,5-triazin-2-yllJamino]-4-

hydroxy-3-[(2-sulfophenyl)azo]-, trisodium salt

C.l. Name Reactive Red 24

CAS Number 70210-20-7, 12238-00-5[1][2]
Molecular Formula C26H17CIN7Na3010S3
Molecular Weight 788.07 g/mol
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Physical and Chemical Properties Value
Physical State Powder
Color Red
Odor Odorless
Solubility in Water Soluble

- Stable under normal temperatures and
Stability
pressures

Toxicological and Hazard Data

Quantitative toxicity data for Reactive Red 24, such as LD50 and LC50 values, are not readily
available in the reviewed literature. However, qualitative assessments indicate potential
hazards.
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Toxicity Endpoint Observation

Harmful if swallowed. May cause
Acute Oral Toxicity gastrointestinal irritation with nausea, vomiting,

and diarrhea.

Acute D | Toxicit Prolonged or repeated contact may cause skin
cute Dermal Toxicity o o _
irritation. May cause an allergic skin reaction.

Acute Inhalation Toxicity May cause irritation of the respiratory tract.

Eye Irritation Dust may cause irritation and inflammation.

o May cause skin sensitization in sensitive
Sensitization T
individuals.

Not listed by ACGIH, IARC, NIOSH, NTP, or

Carcinogenicity OSHA

Mutagenicity Mutagenicity data has been reported.

No specific data available for Reactive Red 24.
Ecotoxicity Reactive dyes, in general, are noted for their

persistence in the environment.

Exposure Controls and Personal Protection

Proper handling and the use of personal protective equipment are crucial to minimize exposure
to Reactive Red 24.
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Control Parameter Recommendation

Use in a well-ventilated area. Process

enclosures, local exhaust ventilation, or other
Engineering Controls engineering controls are recommended to

control airborne levels. An eyewash facility and

a safety shower should be readily available.

) Wear appropriate protective eyeglasses or
Eye/Face Protection )
chemical safety goggles.

Wear appropriate protective gloves to prevent

Skin Protection ]
skin exposure.

Wear appropriate protective clothing to minimize

Body Protection ] ]
contact with skin.

Wear an approved respirator when necessary,

Respiratory Protection ) )
especially when dust is generated.

Experimental Protocols

Handling and Storage Procedure:

» Handling: Avoid contact with eyes, skin, and clothing. Minimize dust generation and
accumulation. Wash thoroughly after handling.

o Storage: Keep containers tightly closed. Store in a cool, dry place. Preserve in tight and light-

resistant containers.
Spill Cleanup Protocol:
o Evacuate Personnel: Keep unnecessary personnel away from the spill area.
o Ventilate Area: Ensure adequate ventilation.

o Personal Protective Equipment: Wear appropriate PPE as outlined in the table above.
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¢ Containment and Cleanup: Vacuum or sweep up the material and place it into a suitable,
labeled disposal container. Avoid generating dusty conditions.

« Decontamination: Clean the spill area thoroughly.

« Disposal: Dispose of the waste material in accordance with local, state, and federal
regulations.

Visualized Workflows and Relationships

The following diagrams illustrate key safety and procedural workflows for working with
Reactive Red 24.

Hazard Identification and Response Workflow

Hazard Identification

Review MSDS

Personal Protectiv‘ ; Equipment (PPE)

Assess Potential Hazards
(Skin/Eye Irritation, Ingestion, Inhalation)

Select Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

Exposure Response Safe *andling

Skin Contact: Eye Contact: Ingestion: Inhalation:
Wash with soap and water Rinse with water for 15 mins Seek medical attention Move to fresh air

Work in a Ventilated Area

Minimize Dust Generation

Seek Medical Attention if Symptoms Persist
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Caption: Hazard ldentification and Response Workflow for Reactive Red 24.

General Experimental Workflow

Preparation:
- Review MSDS
- Don appropriate PPE
- Prepare work area (ventilation)

'

Weighing:
- Use a balance in a ventilated enclosure
- Handle carefully to avoid dust

'

Dissolution:
- Add powder to solvent slowly
- Stir to dissolve

'

Perform Experiment

'

Waste Disposal:
- Collect all waste in a labeled container
- Dispose of according to regulations

'

Cleanup:
- Decontaminate work surfaces
- Remove and clean PPE

Click to download full resolution via product page
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Caption: General Experimental Workflow for Handling Reactive Red 24.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Reactive Red 24: A Comprehensive Material Safety
Data Sheet Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1143643#reactive-red-24-material-safety-data-sheet-
msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

